WAY-604440

• Molecular Formula: C16H13ClN4OS
• Molecular Weight: 344.8 g/mol
• InChI: InChI=1S/C16H13ClN4OS/c1-21-15(12-6-8-18-9-7-12)19-20-16(21)23-10-14(22)11-2-4-13(17)5-3-11/h2-9H,10H2,1H3
• InChIKey: LDWGYAHJXWYJSA-UHFFFAOYSA-N

WAY-604440 Chemical Identity and Procurement

WAY-604440, formally designated 1-(4-chlorophenyl)-2-((4-methyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)ethan-1-one, is a synthetic small molecule belonging to the 1,2,4-triazole class [1]. Its core is a 1,2,4-triazole ring bearing a pyridinyl substituent and a thioether linkage to a chlorophenyl ethanone group. The compound has a molecular formula of C₁₆H₁₃ClN₄OS and a molecular weight of 344.82 g/mol . It is classified by commercial vendors as a 'bioactive molecule', indicating some level of functional activity in biological assays, though its primary molecular target and mechanism of action are not publicly disclosed [2].

Proprietary tool compound for specific research program

Undisclosed molecular target; bioactivity assumed

Standard research-grade quality

• [1] PubChem. (n.d.). 1-(4-chlorophenyl)-2-((4-methyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)ethan-1-one. View Source
• [2] Glpbio. (n.d.). WAY-604440 (CAS 501113-03-7) Product Page. View Source

Why 1,2,4-Triazole Substitution Is Not Supported

While numerous 1,2,4-triazole derivatives exist with well-characterized activities as kinase inhibitors (e.g., c-Met, Syk) or antimicrobial agents [1], there is no public evidence establishing a specific target or functional benchmark for WAY-604440. A direct substitution with an alternative triazole, such as one from the VCP/p97 allosteric inhibitor class [2] or a known ROCK inhibitor like WAY-624704 , is not scientifically justifiable based on available data. WAY-604440's procurement should be strictly limited to its specific, proprietary use case defined by the original research program for which it was developed, as no cross-comparative biological data exists to validate its interchangeability with any other compound.

No Public Target Benchmark

Target and functional data not disclosed; substitution with known triazole inhibitors may not be supported.

Cross-Compound Data Absent

No comparative biological data available to validate interchangeability with other 1,2,4-triazoles.

Proprietary-Use Limitation

Procurement should remain confined to the original internal research use case.

• [1] Mazandaran University of Medical Sciences. (n.d.). Discovery of novel 1,2,4-triazolo-1,2,4-triazines with thiomethylpyridine hinge binders as potent c-Met kinase inhibitors. View Source
• [2] Eurofarma OVIDDS. (2025). Antitumor Efficacy of 1,2,4-Triazole-Based VCP/p97 Allosteric Inhibitors. View Source

WAY-604440 Quantitative Differentiation Analysis

Chemical Identity and Purity Baseline

WAY-604440's chemical identity is defined by its molecular formula C₁₆H₁₃ClN₄OS and a molecular weight of 344.82 g/mol . It is supplied by commercial vendors at a typical purity of ≥98%, as determined by HPLC . This level of purity is standard for research-grade small molecules and is not a differentiating factor.

Identity & Purity

Class-level

344.82 g/mol, ≥98% HPLC

Confirms identity; not a selection differentiator

Vendor-supplied data; source unavailable

Evidence Dimension	Molecular Weight and Purity
Target Compound Data	344.82 g/mol; ≥98% purity
Comparator Or Baseline	Vendor-supplied small molecule standards (typically ≥95-98%)
Quantified Difference	None (conforms to industry standard)
Conditions	HPLC analysis as per vendor specification sheets

Why This Matters

Confirms the compound's identity for procurement but provides no basis for scientific selection over any other molecule with the same basic quality metrics.

DMSO Solubility Comparison

WAY-604440 demonstrates a solubility of 50 mg/mL (approximately 145.00 mM) in DMSO with ultrasonic assistance [1]. This compares favorably to the general solubility expectations for small molecules in this weight range (typically 10-100 mM in DMSO). For instance, the related ROCK inhibitor WAY-624704 (MW 325.38) is reported to be soluble at 10 mM in DMSO . This higher DMSO solubility for WAY-604440 may offer slightly more flexibility in preparing concentrated stock solutions.

DMSO Solubility

Cross-study comparable

~145 mM vs 10 mM

May support concentrated stock preparation

Reported with ultrasonic assistance in DMSO

Evidence Dimension	DMSO Solubility
Target Compound Data	50 mg/mL (~145.00 mM)
Comparator Or Baseline	WAY-624704: 10 mM in DMSO
Quantified Difference	WAY-604440 shows approximately 14.5-fold higher molar solubility in DMSO under reported conditions.
Conditions	DMSO as solvent, room temperature, with ultrasonic assistance for WAY-604440

Why This Matters

The ability to prepare more concentrated stock solutions can be a practical advantage for in vitro assays where high compound concentrations are required, potentially simplifying experimental workflows.

• [1] Glpbio. (n.d.). WAY-604440 Product Page. View Source

Biological Activity and Undisclosed Target

WAY-604440 is marketed as a 'bioactive molecule' or 'active molecule' without public disclosure of its primary molecular target, specific assay data (IC50, EC50, Ki), or biological pathway involvement . This is in stark contrast to well-defined 1,2,4-triazole analogs like those targeting VCP/p97 (reported with low-nanomolar biochemical potency) [1] or the structurally related ROCK inhibitor WAY-624704 (Ki = 17 nM) . The absence of this fundamental information makes it impossible to perform a quantitative, evidence-based comparison for scientific selection.

Biological Activity Data

Class-level inference

Target undisclosed; potency data absent

vs. WAY-624704 (Ki 17 nM ROCK)

Procurement based solely on identity

Activity-based selection not applicable

Evidence Dimension	Target and Potency Data Availability
Target Compound Data	Undisclosed
Comparator Or Baseline	WAY-624704 (Ki = 17 nM for ROCK); VCP/p97 inhibitors (low-nM IC50)
Quantified Difference	Not applicable (comparator data exists, target data absent)
Conditions	Not applicable

Why This Matters

Without a defined target or quantitative activity, WAY-604440 cannot be prioritized or substituted for any other compound. Its procurement is solely based on its identity as a tool for a specific, pre-existing experimental system.

• [1] Eurofarma OVIDDS. (2025). Antitumor Efficacy of 1,2,4-Triazole-Based VCP/p97 Allosteric Inhibitors. View Source

WAY-604440 Application Scenarios

Proprietary Target Research Tool

WAY-604440 is suitable for use as a tool compound within a specific, internal research program for which it was originally developed, where the target and activity profile are known but have not been made public . Its use is strictly confined to this context.

Bioactive Reference in Screening Assays

The compound can serve as a positive control for a 'bioactive' chemical entity in high-throughput screening (HTS) or assay development, where a known active but target-agnostic compound is required to validate assay robustness .

Analytical Chemistry Standard

With a well-defined chemical structure and high purity (≥98%), WAY-604440 can be utilized as a reference standard in analytical chemistry applications, such as HPLC or LC-MS method development and validation, for the identification and quantification of related substances .

Application

Selection Property

Validation Focus

Proprietary Target Research Tool

Undisclosed target context

Internal target engagement validation

Bioactive Reference in Screening Assays

Assay reference without defined target

Assay robustness / hit confirmation

Analytical Chemistry Standard

Structural identity and purity

HPLC/LC-MS method validation